Zn-MOFs containing flexible α,ω-alkane (or alkene)-dicarboxylates with 1,2-bis(4-pyridyl)ethylene: comparison with Zn-MOFs containing 1,2-bis(4-pyridyl)ethane ligands†
CrystEngComm Pub Date: 2016-11-18 DOI: 10.1039/C6CE02122K
Abstract
Flexible ditopic α,ω-alkane (or alkene)-dicarboxylate bridging ligands provided the following six Zn-MOFs with a 1,2-bis(4-pyridyl)ethylene (bpe) pillar (malonate (1-bpe), succinate (2-bpe), fumarate (3-bpe), glutarate (4-bpe), adipate (5-bpe), and muconate (6-bpe)). Newly-prepared 5-bpe and 6-bpe were structurally characterized. Both 3-bpe and 6-bpe formed three-dimensional (3-D), diamond-like frameworks with a 4-connected uninodal net and a Schläfli symbol of 66. By contrast, 5-bpe formed a 3-D framework of a 6-connected uninodal net with a Schläfli symbol of 412·63. 2-bpe formed a 2-D framework with a 4-connected uninodal net with a Schläfli symbol of 44·62. 3-bpe and 6-bpe showed potential void spaces after solvent removal. Gas sorption analysis with N2, H2, and CO2 at a suitable temperature indicated that 6-bpe was an adsorbent with selectivity for CO2 adsorption at 196 K over N2 and H2. The CO2 uptake at 196 K was 86.68 cm3 g−1 (3.87 mmol g−1). 3-bpe did not exhibit appreciable uptake levels for N2, H2, and CO2, which was possibly due to the relatively rigid nonporous activated form of the framework after solvent removal. Both 3-bpe and 6-bpe exhibited a good encapsulating ability for molecular iodine in cyclohexane. The crystal structure of I2-containing 6-bpe_I2 was elucidated. A comparison with Zn-MOFs containing 1,2-bis(4-pyridyl)ethane ligands is discussed.
Recommended Literature
- [1] CO2 formation mechanism in Fischer–Tropsch synthesis over iron-based catalysts: a combined experimental and theoretical study†
- [2] Possible electron spin resonance identification of Br2– and I2– in γ-irradiated bromide or iodide doped barium sulphate
- [3] First hyperpolarizability of water at the air–vapor interface: a QM/MM study questions standard experimental approximations†
- [4] Charge-transfer complexes from decamethylferrocene and 1,4-quinone derivatives: neutral–ionic phase diagrams for metallocene complexes†
- [5] Contents list
- [6] Experimental and computational study of the exchange interaction between the V(iii) centers in the vanadium-cyclal dimer†
- [7] Front cover
- [8] Disentangling physics and chemistry in AGB outflows: revealing degeneracies when adding complexity†
- [9] Pd supported N-doped CeO2 as an efficient hydrogen oxidation reaction catalyst in PEMFC†
- [10] Adsorption based realistic molecular model of amorphous kerogen
Journal Name：CrystEngComm
Research Products
-
CAS no.: 1596-13-0
-
CAS no.: 14104-19-9
